2-Amino-5-methoxypyrimidine
Overview
Description
2-Amino-5-methoxypyrimidine is an organic compound with the molecular formula C5H7N3O . It is an off-white to yellow solid and is considered a research use only (RUO) product .
Molecular Structure Analysis
The molecular structure of 2-Amino-5-methoxypyrimidine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The 5-position of the ring is substituted with a methoxy group (–OCH3), and the 2-position is substituted with an amino group (–NH2) .Physical And Chemical Properties Analysis
2-Amino-5-methoxypyrimidine is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
Bioprocessing
2-Amino-5-methoxypyrimidine is utilized in bioprocessing applications, particularly in cell culture and transfection processes. It serves as a building block in the synthesis of more complex compounds that are used in cell and gene therapy .
Antitrypanosomal Activity
This compound has been studied for its potential use in treating human African trypanosomiasis (HAT), also known as sleeping sickness. Novel derivatives of 2-Amino-5-methoxypyrimidine have shown promising antitrypanosomal activity, which could lead to the development of new treatments for this disease .
Anti-Plasmodial Properties
Research has indicated that 2-Amino-5-methoxypyrimidine derivatives can exhibit significant anti-plasmodial activity. This makes them candidates for creating new antimalarial drugs, especially in light of increasing resistance to current treatments .
Anticancer Research
Derivatives of 2-Amino-5-methoxypyrimidine have been synthesized and evaluated for their antiproliferative activities against various human cancer cells. The goal is to discover novel anticancer drugs that are highly effective and have low toxicity .
Mechanism of Action
Mode of Action
It’s important to note that the interaction of a compound with its targets can lead to various changes in cellular processes, including signal transduction, gene expression, and metabolic pathways .
Biochemical Pathways
The specific biochemical pathways affected by 2-Amino-5-methoxypyrimidine are currently unknown. Biochemical pathways are complex networks of chemical reactions that occur in a cell, and any compound can potentially affect multiple pathways
Result of Action
These effects can range from changes in cell morphology to alterations in cell function
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect a compound’s stability and its interaction with its targets . .
Safety and Hazards
properties
IUPAC Name |
5-methoxypyrimidin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-9-4-2-7-5(6)8-3-4/h2-3H,1H3,(H2,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KAHHAPNRIQLSFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(N=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70367935 |
Source
|
| Record name | 2-Amino-5-methoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70367935 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-methoxypyrimidine | |
CAS RN |
13418-77-4 |
Source
|
| Record name | 2-Amino-5-methoxypyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70367935 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-5-methoxypyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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